Cas no 2034477-33-1 (N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide)

• Product Name: N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide
• CAS No: 2034477-33-1
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 5351234
• Update Time: 2025-11-04

N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)nicotinamide
• N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]pyridine-3-carboxamide
• N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C18H18N4OS/c23-18(14-2-1-6-19-11-14)20-7-8-22-17(13-3-4-13)10-16(21-22)15-5-9-24-12-15/h1-2,5-6,9-13H,3-4,7-8H2,(H,20,23)
• InChI Key： WFOWQHTVFJTLAY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C2CC2)N(CCNC(C2C=NC=CC=2)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 445
• XLogP3: 2
• Topological Polar Surface Area: 88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide

Comprehensive Overview of N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide (CAS No. 2034477-33-1)

N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide (CAS No. 2034477-33-1) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, often referred to in abbreviated form for convenience, combines a pyrazole core with thiophene and pyridine moieties, making it a versatile candidate for drug discovery and material science. Its molecular formula and intricate architecture suggest promising interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

The synthesis of N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide involves multi-step organic reactions, including cyclization and amidation processes, which are critical for achieving high purity and yield. Researchers have explored its potential as a kinase inhibitor, a class of compounds widely investigated for treating cancers and inflammatory diseases. Given the rising global focus on precision medicine and targeted therapies, this compound aligns with current trends in small-molecule drug development.

In addition to its pharmaceutical applications, N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide exhibits properties that could be leveraged in agrochemical formulations. The cyclopropyl and thiophene groups contribute to its stability and bioactivity, making it a candidate for pest control agents. With increasing demand for sustainable agriculture solutions, this compound's potential role in crop protection is a topic of active research.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are crucial for its practical applications. Recent studies have highlighted its moderate solubility in organic solvents, which is advantageous for formulation development. Moreover, its molecular weight and logP value suggest favorable pharmacokinetic profiles, a key consideration in drug design.

From a commercial perspective, N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from academic and industrial researchers. Its CAS No. 2034477-33-1 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

Ongoing research is exploring the compound's potential in neurological disorders, given its ability to cross the blood-brain barrier. This aligns with the surge in interest for central nervous system (CNS) therapeutics, addressing conditions like Alzheimer's and Parkinson's diseases. The pyridine-3-carboxamide moiety, in particular, is being studied for its neuroprotective effects.

In summary, N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}pyridine-3-carboxamide (CAS No. 2034477-33-1) represents a promising compound with multifaceted applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and bioactive properties position it as a valuable subject for future research and development, particularly in addressing contemporary challenges in healthcare and sustainable agriculture.